Cas no 1522955-76-5 (Benzonitrile, 4-(chloromethoxy)-2-fluoro-)

• Product Name: Benzonitrile, 4-(chloromethoxy)-2-fluoro-
• CAS No: 1522955-76-5
• MF: C₈H₅ClFNO
• MW: 185.582804441452
• CID: 5263294
• Update Time: 2025-08-05

Benzonitrile, 4-(chloromethoxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(chloromethoxy)-2-fluoro-

• Inchi： 1S/C8H5ClFNO/c9-5-12-7-2-1-6(4-11)8(10)3-7/h1-3H,5H2
• InChI Key： UIEDYTNHFISTSU-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OCCl)C=C1F

Additional information on Benzonitrile, 4-(chloromethoxy)-2-fluoro-

Benzonitrile, 4-(chloromethoxy)-2-fluoro- (CAS No. 1522955-76-5): A Comprehensive Overview in Modern Chemical Research

Benzonitrile, 4-(chloromethoxy)-2-fluoro- (CAS No. 1522955-76-5) is a fluorinated aromatic nitrile derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits a range of potential applications in drug development, agrochemical synthesis, and material science. Its molecular structure incorporates both chloromethoxy and fluoro substituents, which contribute to its distinct chemical properties and reactivity.

The synthesis of Benzonitrile, 4-(chloromethoxy)-2-fluoro- involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The presence of the fluoro group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for medicinal chemistry applications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its integration into various research and industrial settings.

In the realm of pharmaceutical research, Benzonitrile, 4-(chloromethoxy)-2-fluoro- has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that target specific biological pathways. For instance, studies have demonstrated its potential utility in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The chloromethoxy group provides a versatile handle for further functionalization, allowing researchers to tailor the compound's pharmacological profile to meet specific therapeutic needs.

One of the most compelling aspects of Benzonitrile, 4-(chloromethoxy)-2-fluoro- is its role in medicinal chemistry innovation. The fluoro substituent is well-known for its ability to modulate drug properties such as bioavailability, metabolic stability, and binding affinity. By incorporating this group into a molecule like this nitrile derivative, researchers can enhance its interaction with biological targets while minimizing off-target effects. This has led to several promising candidates entering preclinical development pipelines.

The agrochemical industry has also recognized the potential of Benzonitrile, 4-(chloromethoxy)-2-fluoro- as a building block for developing advanced crop protection agents. Its structural features make it suitable for designing compounds that exhibit herbicidal or insecticidal activity. Recent studies have highlighted its incorporation into novel formulations that offer improved efficacy and environmental compatibility compared to traditional agrochemicals.

Material science applications of this compound are equally intriguing. The unique electronic properties of fluorinated aromatic nitriles like Benzonitrile, 4-(chloromethoxy)-2-fluoro- make them valuable precursors for developing advanced materials with applications in optoelectronics and liquid crystals. Researchers are exploring its potential use in creating organic semiconductors and luminescent materials that could revolutionize display technologies and energy storage solutions.

The safety and handling of Benzonitrile, 4-(chloromethoxy)-2-fluoro- are critical considerations in industrial and laboratory settings. While it is not classified as a hazardous substance under standard regulatory frameworks, proper precautions must be taken to ensure safe handling due to its reactivity and potential health effects. Standard laboratory practices such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas are essential when working with this compound.

The future prospects for Benzonitrile, 4-(chloromethoxy)-2-fluoro- are bright, with ongoing research uncovering new synthetic routes and applications. Collaborative efforts between academia and industry are likely to drive further innovation in this field. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global challenges in medicine, agriculture, and technology.